Cas no 1226446-24-7 (N-(3-chloro-4-fluorophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide)

N-(3-chloro-4-fluorophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide is a specialized organic compound featuring a thiophene-carboxamide core substituted with a chloro-fluorophenyl group and an N-methylbenzenesulfonamido moiety. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The chloro-fluorophenyl substitution enhances electrophilic reactivity, while the sulfonamido group contributes to metabolic stability and binding affinity. Its well-defined molecular architecture allows for precise interactions in target applications, such as enzyme inhibition or receptor modulation. The compound's synthetic versatility and structural specificity make it a useful intermediate in the development of bioactive molecules, particularly in medicinal chemistry and drug discovery.
N-(3-chloro-4-fluorophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide structure
1226446-24-7 structure
Product Name:N-(3-chloro-4-fluorophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide
CAS No:1226446-24-7
MF:C18H14ClFN2O3S2
MW:424.896764278412
CID:5435009
Update Time:2025-05-20

N-(3-chloro-4-fluorophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-chloro-4-fluorophenyl)-3-[methyl(phenylsulfonyl)amino]thiophene-2-carboxamide
    • N-(3-chloro-4-fluorophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide
    • Inchi: 1S/C18H14ClFN2O3S2/c1-22(27(24,25)13-5-3-2-4-6-13)16-9-10-26-17(16)18(23)21-12-7-8-15(20)14(19)11-12/h2-11H,1H3,(H,21,23)
    • InChI Key: JYWXUEGIPQTHRN-UHFFFAOYSA-N
    • SMILES: C1(C(NC2=CC=C(F)C(Cl)=C2)=O)SC=CC=1N(C)S(C1=CC=CC=C1)(=O)=O

N-(3-chloro-4-fluorophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3222-4708-2μmol
N-(3-chloro-4-fluorophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide
1226446-24-7 90%+
2μl
$57.0 2023-04-27
Life Chemicals
F3222-4708-5μmol
N-(3-chloro-4-fluorophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide
1226446-24-7 90%+
5μl
$63.0 2023-04-27
Life Chemicals
F3222-4708-10μmol
N-(3-chloro-4-fluorophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide
1226446-24-7 90%+
10μl
$69.0 2023-04-27
Life Chemicals
F3222-4708-20μmol
N-(3-chloro-4-fluorophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide
1226446-24-7 90%+
20μl
$79.0 2023-04-27
Life Chemicals
F3222-4708-1mg
N-(3-chloro-4-fluorophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide
1226446-24-7 90%+
1mg
$54.0 2023-04-27
Life Chemicals
F3222-4708-2mg
N-(3-chloro-4-fluorophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide
1226446-24-7 90%+
2mg
$59.0 2023-04-27
Life Chemicals
F3222-4708-3mg
N-(3-chloro-4-fluorophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide
1226446-24-7 90%+
3mg
$63.0 2023-04-27
Life Chemicals
F3222-4708-4mg
N-(3-chloro-4-fluorophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide
1226446-24-7 90%+
4mg
$66.0 2023-04-27
Life Chemicals
F3222-4708-5mg
N-(3-chloro-4-fluorophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide
1226446-24-7 90%+
5mg
$69.0 2023-04-27
Life Chemicals
F3222-4708-10mg
N-(3-chloro-4-fluorophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide
1226446-24-7 90%+
10mg
$79.0 2023-04-27

Additional information on N-(3-chloro-4-fluorophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide

Recent Advances in the Study of N-(3-chloro-4-fluorophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide (CAS: 1226446-24-7)

The compound N-(3-chloro-4-fluorophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide (CAS: 1226446-24-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique thiophene-carboxamide core and sulfonamide moiety, has been investigated for its role as a modulator of key biological pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and anticancer activity.

One of the most notable findings in recent research is the compound's ability to selectively inhibit specific tyrosine kinases, which are often implicated in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(3-chloro-4-fluorophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide exhibits potent inhibitory activity against the epidermal growth factor receptor (EGFR) with an IC50 value in the nanomolar range. This suggests its potential as a lead compound for the development of novel EGFR-targeted therapies, particularly for non-small cell lung cancer (NSCLC) and other malignancies driven by EGFR mutations.

Further investigations into the compound's mechanism of action have revealed its ability to induce apoptosis in cancer cells through the modulation of downstream signaling pathways. In vitro studies using human cancer cell lines have shown that treatment with this compound leads to a significant reduction in cell viability and an increase in caspase-3 activity, indicating the activation of programmed cell death. These findings were corroborated by in vivo experiments in xenograft mouse models, where the compound demonstrated tumor growth inhibition without significant toxicity to normal tissues.

Structural-activity relationship (SAR) studies have also been a focus of recent research, with efforts aimed at optimizing the compound's pharmacokinetic properties. Modifications to the benzenesulfonamide and thiophene moieties have yielded derivatives with improved solubility and bioavailability, addressing some of the initial challenges associated with the parent compound. For instance, the introduction of polar substituents on the phenyl ring has been shown to enhance water solubility while maintaining potent kinase inhibitory activity.

In addition to its anticancer potential, recent studies have explored the compound's applications in other therapeutic areas. Preliminary data suggest that it may have anti-inflammatory properties, possibly through the inhibition of pro-inflammatory cytokine production. This dual functionality—targeting both proliferative and inflammatory pathways—positions N-(3-chloro-4-fluorophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide as a promising candidate for the treatment of diseases where both processes are dysregulated, such as certain autoimmune disorders and chronic inflammatory conditions.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and the need for more comprehensive toxicity studies must be addressed in future research. Current efforts are focused on the design of prodrug formulations and combination therapies to enhance efficacy and reduce adverse effects. The ongoing research on this compound exemplifies the dynamic nature of drug discovery in the chemical biology and medicinal chemistry fields, where a single molecule can open new avenues for therapeutic intervention.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.